Cas no 13515-99-6 (H-DL-Glu(Ome)-OMe.HCl)

• Product Name: H-DL-Glu(Ome)-OMe.HCl
• CAS No: 13515-99-6
• MF: C₇H₁₄ClNO₄
• MW: 211.643361568451
• MDL: MFCD00266895
• CID: 119690
• PubChem ID: 3084392
• Update Time: 2025-05-21

H-DL-Glu(Ome)-OMe.HCl Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-aminopentanedioate hydrochloride
• Dimethyl DL-Glutamate Hydrochloride
• Glutamic acid,1,5-dimethyl ester, hydrochloride (1:1)
• H-DL-Glu(OMe)-OMe.HCl
• H-DL-Glu(OMe)-OMe•HCl
• <small>DL<
• D-Glu(Me)-OMe*HCl
• D-glutamic acid dimethyl ester hydrochloride
• dimethyl (-)-(R)-glutamate hydrochloride
• dimethyl (R)-2-aminopentanedioate hydrochloride
• Dimethyl L-2-aminoglutarate hydrochloride
• DL-Glutamic Acid Dimethyl Ester Hydrochloride
• H-D-Glu(OMe)OMe hydrochloride
• H-D-Glu(OMe)-OMe*HCl
• H-DL-Glu(OMe)-OMe·HCl
• H-Glu(OMe)-OMe.HCl
• H-DL-Glu(Ome)-Ome
• DL-Glu(OMe)-OMe.HCl
• H-DL-GLU(OME)-OME HCL
• DL-GLUTAMIC ACID ALPHA,GAMMA-DIMETHYL ESTER HYDROCHLORIDE
• DL-Glutamic Acid Dimethyl Ester Hydrochloride H-DL-Glu(OMe)-OMe.HCl
• H-D-Glu(OMe)-OMe.HCl
• 1,5-dimethyl 2-aminopentanedioate hydrochloride
• C7H14ClNO4
• Glutamic acid, dimethyl ester, hydrochloride
• DL-Glutamic acid, dimethyl ester, hydrochloride
• Glutamic acid, dimethyl ester, hydrochloride, DL-
• Glutamic acid, 1,5-dimethyl ester, hydrochloride (1:1)
• AKOS015847816
• EN300-296312
• dimethyl 2-aminopentanedioate;hydrochloride
• NSC-83254
• SY036573
• DS-16144
• AR2240
• dimethyl (rs)-glutamate hydrochloride
• SY029209
• FT-0686507
• 13515-99-6
• NS00084899
• AKOS015892894
• H-Glu(OMe)-OMe HCl
• 4-DIAZO-4-METHOXYDIPHENYLAMINESULFATE
• MFCD00235872
• UNII-16247QSY33
• FT-0705575
• FT-0627830
• H-Glu-(Ome)-Omehydrochloride
• Q27251762
• D3305
• 2-AMINO-PENTANEDIOIC ACID DIMETHYL ESTER, HYDROCHLORIDE
• 16247QSY33
• J-006655
• NSC83254
• DIMETHYL 2-AMINOPENTANEDIOATE HCL
• CS-0150701
• SCHEMBL1238805
• MFCD00266895
• FT-0654147
• DTXSID40388975
• HY-W098059
• A849968
• dimethyl 2-aminopentanedioate hydrochloride;DIMETHYL 2-AMINOPENTANEDIOATE HCL
• dimethyl (2S)-2-aminopentanedioate,hydrochloride
• BPHCSYSXOKTCMA-UHFFFAOYSA-N
• DB-063070
• Dimethyl DL-Glutamate (hydrochloride)
• dimethyl (2R)-2-aminopentanedioate,hydrochloride
• MFUPLHQOVIUESQ-UHFFFAOYSA-N
• 2-Ammonium Dimethyl Glutarate Hydrochloride
• H-DL-Glu(Ome)-OMe.HCl

• MDL： MFCD00266895
• Inchi： 1S/C7H13NO4.ClH/c1-11-6(9)4-3-5(8)7(10)12-2;/h5H,3-4,8H2,1-2H3;1H
• InChI Key： MFUPLHQOVIUESQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CCC(=O)OC)N)=O

Computed Properties

• Exact Mass: 211.06100
• Monoisotopic Mass: 211.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 148-150 ºC
• Boiling Point: 224.3°C at 760 mmHg
• Flash Point: 76.7°C
• PSA: 78.62000
• LogP: 0.94220
• Solubility: Not determined
• Vapor Pressure: No data available

H-DL-Glu(Ome)-OMe.HCl Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-DL-Glu(Ome)-OMe.HCl

Introduction to H-DL-Glu(Ome)-OMe.HCl and Its Significance in Modern Chemical Biology

The compound with the CAS no. 13515-99-6, identified as H-DL-Glu(Ome)-OMe.HCl, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, a derivative of glutamic acid, has garnered significant attention due to its unique structural properties and potential applications in drug development and biomolecular studies.

H-DL-Glu(Ome)-OMe.HCl is a protected form of glutamic acid, where the carboxyl group is esterified with methanol (OMe) and the amino group is also methylated, forming a hydrochloride salt for enhanced solubility. This modification not only stabilizes the molecule for various chemical reactions but also opens up avenues for its use in peptide synthesis and as a research tool in understanding enzyme mechanisms.

The structural integrity of H-DL-Glu(Ome)-OMe.HCl makes it an invaluable intermediate in the synthesis of more complex peptides and proteins. The presence of both protected carboxyl and amino groups allows for selective modifications, enabling chemists to tailor the molecule for specific biological assays. This level of control is crucial in drug discovery, where precise molecular design can significantly influence the efficacy and safety of potential therapeutics.

Recent advancements in computational chemistry have further highlighted the importance of H-DL-Glu(Ome)-OMe.HCl. Molecular modeling studies have demonstrated its potential as a substrate for various enzymes, providing insights into enzyme-substrate interactions at an atomic level. These simulations have been instrumental in designing inhibitors for enzymes associated with metabolic disorders, showcasing the compound's versatility in therapeutic applications.

In the field of biomaterials, H-DL-Glu(Ome)-OMe.HCl has been explored as a component in biodegradable polymers. Its ability to form stable linkages while being easily modifiable makes it an excellent candidate for creating scaffolds that mimic natural extracellular matrices. Such materials are increasingly used in tissue engineering and regenerative medicine, where precise control over molecular architecture is essential for successful tissue integration.

Moreover, the compound's role in peptidomimetics has been a subject of intense research. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. H-DL-Glu(Ome)-OMe.HCl serves as a building block in creating these mimetics, offering a scaffold that can be modified to target specific biological pathways. This approach has led to the development of novel compounds with applications in treating neurological disorders and cancer.

The use of H-DL-Glu(Ome)-OMe.HCl in high-throughput screening (HTS) assays has also been noteworthy. HTS platforms rely on large libraries of compounds to identify potential drug candidates efficiently. The stability and predictability of H-DL-Glu(Ome)-OMe.HCl make it an ideal candidate for inclusion in these libraries, streamlining the drug discovery process. Recent studies have utilized this compound to identify novel inhibitors of proteases involved in viral replication, underscoring its importance in antiviral research.

Another exciting application lies in its use as a chiral auxiliary in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with vastly different biological activities. H-DL-Glu(Ome)-OMe.HCl, being a chiral derivative of glutamic acid, can be used to induce stereochemical control during synthesis, ensuring the production of enantiomerically pure compounds. This has significant implications for developing drugs that are both effective and free from unwanted side effects.

The environmental impact of using H-DL-Glu(Ome)-OMe.HCl has also been considered. As synthetic chemistry moves towards greener practices, researchers have explored solvent-free reactions involving this compound. These methods reduce waste and energy consumption while maintaining high yields, aligning with sustainable chemistry principles. Such innovations are critical for reducing the ecological footprint of pharmaceutical manufacturing.

Future directions involving H-DL-Glu(Ome)-OMe.HCl include its integration into smart drug delivery systems. By leveraging its structural features, scientists aim to develop nanoparticles or micelles that can target specific cells or tissues. This targeted delivery could enhance therapeutic efficacy while minimizing systemic side effects, representing a significant advancement in personalized medicine.

In summary, H-DL-Glu(Ome)-OMe.HCl (CAS no. 13515-99-6) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural properties enable diverse uses, from peptide synthesis to enzyme inhibition and biomaterial development. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing therapeutic strategies and understanding biological processes at a molecular level.